Cas no 6154-96-7 (3-epi-Siaresinolsaeure-methylester)

3-epi-Siaresinolsaeure-methylester structure
6154-96-7 structure
Product Name:3-epi-Siaresinolsaeure-methylester
CAS No:6154-96-7
MF:C31H50O4
MW:486.726310253143
CID:1995001
Update Time:2025-03-12

3-epi-Siaresinolsaeure-methylester Chemical and Physical Properties

Names and Identifiers

    • 3-epi-Siaresinolsaeure-methylester
    • Olean-12-en-28-oic acid, 3,19-dihydroxy-, methyl ester, (3β,19α)- (9CI)
    • Methyl Siaresinolate
    • Inchi: 1S/C31H50O4/c1-26(2)15-17-31(25(34)35-8)18-16-29(6)19(23(31)24(26)33)9-10-21-28(5)13-12-22(32)27(3,4)20(28)11-14-30(21,29)7/h9,20-24,32-33H,10-18H2,1-8H3/t20-,21+,22-,23+,24-,28-,29+,30+,31-/m0/s1
    • InChI Key: UGARKTHCZFANNF-SUXCAEKLSA-N
    • SMILES: C([C@]12CCC(C)(C)[C@@H](O)[C@@]1([H])C1=CC[C@]3([H])[C@]4(CC[C@H](O)C(C)(C)[C@]4([H])CC[C@@]3(C)[C@]1(C)CC2)C)(=O)OC

Experimental Properties

  • Density: 1.11±0.1 g/cm3(Predicted)
  • Melting Point: 183.5-185 °C
  • Boiling Point: 556.8±50.0 °C(Predicted)
  • pka: 14.58±0.70(Predicted)
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